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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B8084197

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism by which GSK2945
hydrochloride, a synthetic REV-ERBα agonist, modulates the expression of the core circadian

clock gene, Bmal1. The information presented herein is intended for researchers, scientists,

and professionals in the field of drug development who are interested in the therapeutic

potential of targeting the circadian clock.

Core Mechanism: Indirect Suppression of Bmal1 via
REV-ERBα Activation
GSK2945 hydrochloride functions as an agonist for the nuclear receptor REV-ERBα. REV-

ERBα is a critical component of the mammalian circadian clock, acting as a transcriptional

repressor of Bmal1 (Brain and Muscle ARNT-Like 1). The core regulatory loop of the circadian

clock involves the heterodimer of BMAL1 and CLOCK, which drives the transcription of Period

(Per) and Cryptochrome (Cry) genes. The PER and CRY proteins, in turn, inhibit the activity of

the BMAL1/CLOCK complex, thus creating a negative feedback loop.
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REV-ERBα forms a secondary, stabilizing loop by directly repressing the transcription of Bmal1.

It achieves this by binding to ROR response elements (ROREs) in the Bmal1 promoter, thereby

competing with the transcriptional activator RORα. By activating REV-ERBα, GSK2945
hydrochloride enhances this repressive activity, leading to a decrease in Bmal1 mRNA and

subsequently, BMAL1 protein levels. This modulation of the core clock machinery has

significant implications for various physiological processes, including metabolism, inflammation,

and cellular proliferation.

Signaling Pathway
The signaling pathway from GSK2945 hydrochloride to the suppression of Bmal1 expression

is a direct consequence of its agonist activity on REV-ERBα. The process can be summarized

as follows:

Ligand Binding: GSK2945 hydrochloride enters the cell and binds to the ligand-binding

domain of the REV-ERBα protein.

Conformational Change and Co-repressor Recruitment: This binding induces a

conformational change in REV-ERBα, which promotes the recruitment of a co-repressor

complex, typically including Nuclear Receptor Co-repressor 1 (NCoR) and Histone

Deacetylase 3 (HDAC3).

Binding to DNA: The REV-ERBα/co-repressor complex binds to ROREs located in the

promoter region of the Bmal1 gene.

Transcriptional Repression: The recruited HDAC3 deacetylates histones in the vicinity of the

Bmal1 promoter, leading to a more condensed chromatin structure. This chromatin state is

less accessible to the transcriptional machinery, resulting in the repression of Bmal1

transcription.
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Caption: Signaling pathway of GSK2945 hydrochloride leading to Bmal1 suppression.
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Quantitative Data on the Effect of REV-ERBα
Agonists on Bmal1 Expression
While specific dose-response data for GSK2945 hydrochloride on Bmal1 expression is not

readily available in the public domain, the effects of other well-characterized REV-ERBα

agonists, such as GSK4112 and SR9009, provide a strong proxy for its expected activity. The

following table summarizes representative quantitative data from studies on these analogous

compounds.

Compound
Cell Line /
Tissue

Concentrati
on

Treatment
Duration

Effect on
Bmal1
mRNA
Expression

Reference

GSK4112

3T3-L1

preadipocyte

s

10 µM 24 hours
Significant

decrease
[1]

GSK4112

Rat

granulosa

cells

Dose-

dependent
Not specified

Significant

inhibition
[2]

SR9009 INS-1 cells 1-10 µM 24 hours

Dose-

dependent

decrease

[3]

SR9009

Mouse

cerebral

cortex

Not specified Not specified
Marked

decrease
[4]

SR9011 HepG2 cells
IC50 = 620

nM
Not specified Suppression [5]

Experimental Protocols
This section outlines a generalized experimental protocol for investigating the effect of

GSK2945 hydrochloride on Bmal1 expression in a cell culture model, based on

methodologies reported for other REV-ERBα agonists.
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Objective:
To determine the dose-dependent effect of GSK2945 hydrochloride on Bmal1 mRNA

expression in a relevant cell line.

Materials:
Cell Line: HepG2 (human liver cancer cell line, known to have a functional circadian clock) or

U2OS (human bone osteosarcoma cell line, also used in circadian research).

Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10%

Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

GSK2945 Hydrochloride: Stock solution in DMSO (e.g., 10 mM).

Reagents for RNA extraction: TRIzol or a commercial RNA extraction kit.

Reagents for cDNA synthesis: Reverse transcriptase, dNTPs, random primers or oligo(dT).

Reagents for qPCR: SYBR Green master mix, forward and reverse primers for Bmal1 and a

housekeeping gene (e.g., GAPDH, ACTB).

Experimental Workflow:
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Experimental Workflow

1. Cell Culture
(e.g., HepG2 cells)

2. Synchronization (Optional)
(e.g., serum shock)

3. Treatment
(GSK2945 or Vehicle)

4. Incubation
(e.g., 24 hours)

5. RNA Extraction

6. cDNA Synthesis

7. qPCR Analysis
(Bmal1 & Housekeeping gene)

8. Data Analysis
(Relative Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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